Cas no 2121513-33-3 (7-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole)

• Product Name: 7-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole
• CAS No: 2121513-33-3
• MF: C₁₄H₁₉BN₂O₂
• MW: 258.123863458633
• MDL: MFCD27956924
• CID: 5078753
• PubChem ID: 74888632
• Update Time: 2026-03-01

7-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 7-Methyl-1H-indazole-5-boronic acid pinacol ester
• 7-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole
• 7-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole
• D71837
• DTXSID001158931
• 2121513-33-3
• SY321080
• 7-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-indazole
• MFCD27956924
• AS-84104
• CS-0175787
• PB41866
• EN300-7417261
• 7-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole

• MDL： MFCD27956924
• Inchi： 1S/C14H19BN2O2/c1-9-6-11(7-10-8-16-17-12(9)10)15-18-13(2,3)14(4,5)19-15/h6-8H,1-5H3,(H,16,17)
• InChI Key： WNAIFLGHMGJARG-UHFFFAOYSA-N
• SMILES： O1B(C2C=C3C=NNC3=C(C)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 258.1539580g/mol
• Monoisotopic Mass: 258.1539580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.1

Additional information on 7-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole

7-Methyl-5-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)-1H-Indazole: A Comprehensive Overview

7-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole is a highly specialized organic compound with the CAS number 2121513-33-3. This compound belongs to the class of indazoles, which are heterocyclic aromatic compounds with a fused benzene and pyrazole ring system. The presence of a methyl group at the 7-position and a tetramethyl-dioxaborolane substituent at the 5-position makes this compound unique and valuable in various chemical and pharmaceutical applications.

The indazole core of this compound is known for its versatility in synthetic chemistry. Indazoles are widely used as building blocks in drug discovery due to their ability to form stable complexes with metal ions and their potential as ligands in catalytic processes. The substitution pattern of this compound further enhances its reactivity and selectivity in various reactions. The tetramethyl-dioxaborolane group at the 5-position is particularly interesting as it serves as a boron-based directing group, facilitating cross-coupling reactions such as Suzuki-Miyaura coupling. This makes 7-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole an ideal substrate for constructing complex molecular architectures.

Recent advancements in organoboron chemistry have highlighted the importance of dioxaborolane derivatives like the one present in this compound. These groups are not only excellent leaving groups but also act as efficient electron-deficient moieties that can participate in various nucleophilic aromatic substitutions. The methyl groups attached to the dioxaborolane ring further stabilize the structure by providing steric protection and electronic modulation. This combination of features makes the compound highly suitable for applications in medicinal chemistry and materials science.

In terms of synthesis, 7-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole can be prepared through a variety of methods. One common approach involves the coupling of an indazole derivative with a boronic ester under palladium-catalyzed conditions. The methyl group at the 7-position can be introduced either during the initial synthesis of the indazole or through subsequent alkylation reactions. The choice of synthesis method depends on the desired scale and purity of the final product.

The chemical properties of this compound are heavily influenced by its electronic structure and substituent effects. The indazole ring system exhibits aromaticity due to conjugation between nitrogen atoms and adjacent carbon atoms. The methyl group at position 7 provides steric hindrance while also contributing to the overall lipophilicity of the molecule. The dioxaborolane group at position 5 introduces boron into the structure, which can participate in unique bonding interactions that are not possible with traditional carbon-based substituents.

From an application standpoint, 7-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole has shown promise in several areas. In medicinal chemistry research programs targeting G-protein coupled receptors (GPCRs) or kinase enzymes